molecular formula C24H37N5O7S B1243067 (4R,5S,6S)-3-[(3S,5S)-5-[4-[(2S)-5-amino-2-hydroxypentanoyl]piperazine-1-carbonyl]pyrrolidin-3-yl]sulfanyl-6-[(1R)-1-hydroxyethyl]-4-methyl-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid

(4R,5S,6S)-3-[(3S,5S)-5-[4-[(2S)-5-amino-2-hydroxypentanoyl]piperazine-1-carbonyl]pyrrolidin-3-yl]sulfanyl-6-[(1R)-1-hydroxyethyl]-4-methyl-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid

Cat. No.: B1243067
M. Wt: 539.6 g/mol
InChI Key: OFSRPSJCLWGQAZ-KHQOANHYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

(4R,5S,6S)-3-[(3S,5S)-5-[4-[(2S)-5-amino-2-hydroxypentanoyl]piperazine-1-carbonyl]pyrrolidin-3-yl]sulfanyl-6-[(1R)-1-hydroxyethyl]-4-methyl-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid, also known as this compound, is a useful research compound. Its molecular formula is C24H37N5O7S and its molecular weight is 539.6 g/mol. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Properties

Molecular Formula

C24H37N5O7S

Molecular Weight

539.6 g/mol

IUPAC Name

(4R,5S,6S)-3-[(3S,5S)-5-[4-[(2S)-5-amino-2-hydroxypentanoyl]piperazine-1-carbonyl]pyrrolidin-3-yl]sulfanyl-6-[(1R)-1-hydroxyethyl]-4-methyl-7-oxo-1-azabicyclo[3.2.0]hept-2-ene-2-carboxylic acid

InChI

InChI=1S/C24H37N5O7S/c1-12-18-17(13(2)30)23(34)29(18)19(24(35)36)20(12)37-14-10-15(26-11-14)21(32)27-6-8-28(9-7-27)22(33)16(31)4-3-5-25/h12-18,26,30-31H,3-11,25H2,1-2H3,(H,35,36)/t12-,13-,14+,15+,16+,17-,18-/m1/s1

InChI Key

OFSRPSJCLWGQAZ-KHQOANHYSA-N

Isomeric SMILES

C[C@@H]1[C@@H]2[C@H](C(=O)N2C(=C1S[C@H]3C[C@H](NC3)C(=O)N4CCN(CC4)C(=O)[C@H](CCCN)O)C(=O)O)[C@@H](C)O

Canonical SMILES

CC1C2C(C(=O)N2C(=C1SC3CC(NC3)C(=O)N4CCN(CC4)C(=O)C(CCCN)O)C(=O)O)C(C)O

Synonyms

DX 8739
DX-8739

Origin of Product

United States

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